[(3R*,5R*)-1-[(3,5-dimethyl-1H-pyrazol-4-yl)acetyl]-5-(4-morpholinylmethyl)-3-piperidinyl]methanol

• IUPAC Name: 2-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[(3R,5R)-3-(hydroxymethyl)-5-(morpholin-4-ylmethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H30N4O3/c1-13-17(14(2)20-19-13)8-18(24)22-10-15(7-16(11-22)12-23)9-21-3-5-25-6-4-21/h15-16,23H,3-12H2,1-2H3,(H,19,20)/t15-,16-/m1/s1
• InChI Key: PACSBDNJHCAGOC-HZPDHXFCSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CC(=O)N2CC(CC(C2)CO)CN3CCOCC3
• Isomeric SMILES: CC1=C(C(=NN1)C)CC(=O)N2C[C@H](C[C@H](C2)CO)CN3CCOCC3
• Molecular Formula: C18H30N4O3
• Molecular Weight: 350.5 g/mol

Description

The compound belongs to a class of molecules that feature pyrazole and morpholine rings, indicating potential biological activity and chemical reactivity. Pyrazoles are known for their diverse pharmacological properties, and morpholine derivatives are crucial in various pharmacological and chemical applications due to their versatility and reactivity.

Synthesis Analysis

Synthesizing compounds like the one described typically involves multi-step organic reactions, starting from basic chemical building blocks such as pyrazole derivatives and morpholine. These steps may include acylation, alkylation, and cyclization reactions under specific conditions to introduce the desired functional groups at the correct positions in the molecule (Govindaraju et al., 2012).